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Compound of Interest

Compound Name: G907

Cat. No.: B1654381

An In-depth Technical Guide to G907 Epoxy Adhesives

This technical guide provides a comprehensive overview of the G907 series of epoxy
adhesives, with a focus on the G907-21, G907-24, and G907-25 variants. It is intended for
researchers, scientists, and drug development professionals who require detailed technical
specifications and procedural insights for the application of these adhesives.

Quantitative Data Summary

The following tables summarize the key physical, mechanical, thermal, and processing
properties of the G907 epoxy adhesive variants.

Table 1: Physical Properties

Property G907-21 G907-24 G907-25
Specific Gravity (g/cc)  1.26 1.20 1.20

Solids Content (%) 100 100 Not Specified
Viscosity (cP) 100,000 12,000 200

Color Milky White Transparent Transparent

Table 2: Mechanical Properties
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Property G907-21 G907-24 G907-25
Hardness (Shore D) 90 88 80
Shear Strength (MPa)  20.7 Not Specified 27.6
Table 3: Thermal Properties

Property G907-21 G907-24 G907-25
Maximum Service

_ 135 130 110
Temperature, Air (°C)
Minimum Service

_ -55 -55 -65
Temperature, Air (°C)
Glass Transition N B

110 Not Specified Not Specified

Temp, Tg (°C)

ble 4: : .

Property G907-21 G907-24 G907-25
Cure Time @ 25°C

1440 1440 1440
(min)
Cure Time @ 65°C

240 240 60 - 120
(min)
Pot Life (min) 30 20 120
Mix Ratio by Weight

100/22 100/25 100/30

(Resin/Hardener)

Experimental Protocols

The following are the standard methodologies used to determine the key properties of the

G907 epoxy adhesives.

Hardness, Shore D

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.benchchem.com/product/b1654381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The Shore D hardness is determined using a durometer according to the ASTM D2240
standard.[1][2][3][4][5] This test method measures the indentation hardness of substances by
pressing a standardized indenter into the material under a specified force. The depth of
indentation is inversely related to the hardness. For Shore D, a sharper indenter and a higher
spring force are used compared to Shore A, making it suitable for harder materials like epoxy
adhesives.

Shear Strength

The shear strength of the adhesive is typically measured using a lap shear test as outlined in
ASTM D1002.[6][7][8][9] In this test, two adherends (often metal strips) are bonded together
with the adhesive, creating a single lap joint. The assembly is then pulled in a tensile testing
machine until the bond fails. The shear strength is calculated by dividing the maximum load by
the bonded area.

Maximum and Minimum Service Temperature

The service temperature range is determined by assessing the temperature at which the
adhesive's mechanical properties degrade significantly. The Maximum Service Temperature
can be evaluated using methods like ASTM D648, which determines the Deflection
Temperature Under Load (HDT).[6][10][11] This test measures the temperature at which a
standard test bar deflects by a specified amount under a given load. The Minimum Service
Temperature is often determined by testing the adhesive's strength at sub-zero temperatures,
as described in standards like ASTM D2557, which covers the tensile-shear strength of
adhesives at temperatures down to -267.8°C.[1][12]

Glass Transition Temperature (TQ)

The Glass Transition Temperature (Tg) is a key thermal property that indicates the temperature
at which the epoxy transitions from a rigid, glassy state to a more flexible, rubbery state. It is
commonly determined using Differential Scanning Calorimetry (DSC), following procedures
similar to those in ASTM E1356 or ISO 11357-2.[13][14][15][16] DSC measures the difference
in heat flow between the sample and a reference as a function of temperature. The Tg is
observed as a step change in the heat flow curve.

Pot Life
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The pot life, or working life, of the mixed epoxy system is determined according to ASTM
D2471.[17] This standard test method measures the gel time of a reacting thermosetting resin.
It involves mixing the resin and hardener and monitoring the time it takes for the mixture to
reach a defined point of viscosity increase or solidification.

Visualizations
Epoxy Adhesive Application Workflow
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Caption: General workflow for the preparation, mixing, and application of G907 epoxy
adhesive.

Temperature Influence on Epoxy Cure Time
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Caption: Logical relationship between curing temperature and other key properties of epoxy
adhesives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. standards.iteh.ai [standards.iteh.ai]

2. m.youtube.com [m.youtube.com]

3. img.antpedia.com [img.antpedia.com]

4. infinitalab.com [infinitalab.com]

5. tainstruments.com [tainstruments.com]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1654381?utm_src=pdf-body-img
https://www.benchchem.com/product/b1654381?utm_src=pdf-custom-synthesis
https://standards.iteh.ai/catalog/standards/astm/ed0d9848-3cf0-4da0-bcf6-3af01baa3631/astm-d2557-98
https://m.youtube.com/watch?v=RlWagWZjLf8
https://img.antpedia.com/standard/files/pdfs_ora/20230517/E/E%201559%20-%2009%20(2016).pdf
https://infinitalab.com/astm/astm-e1559-contamination-outgassing-characteristics-of-spacecraft-materials/
https://www.tainstruments.com/wp-content/uploads/DSC-Presentation-New-Mexico-Event.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

6. testinglab.com [testinglab.com]
7. NextGen Adhesives G907-21 Structural Epoxy Adhesive datasheet [lookpolymers.com]

8. TECHNICAL DATASHEETS — NextGen Adhesives | Fiber Optic, Electronic, Medical, and
Custom Adhesive Solutions [nextgenadhesives.com]

9. ntrs.nasa.gov [ntrs.nasa.gov]
10. youtube.com [youtube.com]
11. youtube.com [youtube.com]
12. standards.globalspec.com [standards.globalspec.com]

13. Electronics — Adhesive Products — NextGen Adhesives | Fiber Optic, Electronic,
Medical, and Custom Adhesive Solutions [beth-venuti-clxd.squarespace.com]

14. adhesives.org [adhesives.org]
15. NextGen Adhesives product list - manufacturer of polymer [lookpolymers.com]
16. List of EN standards - Wikipedia [en.wikipedia.org]

17. Dependence of Thermal Comfort of Diving Suit on Neoprene Properties and Diving
Depth [mdpi.com]

To cite this document: BenchChem. [G907 epoxy adhesive technical data sheet].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1654381#g907-epoxy-adhesive-technical-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.testinglab.com/astm-d648-heat-deflection-temperature-testing
https://www.lookpolymers.com/polymer_NextGen-Adhesives-G907-21-Structural-Epoxy-Adhesive.php
https://www.nextgenadhesives.com/technical-datasheets
https://www.nextgenadhesives.com/technical-datasheets
https://ntrs.nasa.gov/api/citations/19950007653/downloads/19950007653.pdf
https://www.youtube.com/watch?v=4RYJkyriLrE
https://www.youtube.com/watch?v=CC3svr069XI
https://standards.globalspec.com/std/3821060/astm-d2557-98
https://beth-venuti-clxd.squarespace.com/adhesive-products/tag/Electronics
https://beth-venuti-clxd.squarespace.com/adhesive-products/tag/Electronics
https://adhesives.org/adhesives-sealants/adhesives-sealants-overview/industry-standards/
https://www.lookpolymers.com/manufacturer_NextGen-Adhesives.php
https://en.wikipedia.org/wiki/List_of_EN_standards
https://www.mdpi.com/2073-4360/17/21/2820
https://www.mdpi.com/2073-4360/17/21/2820
https://www.benchchem.com/product/b1654381#g907-epoxy-adhesive-technical-data-sheet
https://www.benchchem.com/product/b1654381#g907-epoxy-adhesive-technical-data-sheet
https://www.benchchem.com/product/b1654381#g907-epoxy-adhesive-technical-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1654381?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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